2-{4-[(butylamino)methyl]-2-ethoxyphenoxy}-N,N-diphenylacetamide

• Molecular Formula: C27H32N2O3
• Molecular Weight: 432.6 g/mol
• IUPAC Name: 2-[4-(butylaminomethyl)-2-ethoxyphenoxy]-N,N-diphenylacetamide
• InChI: InChI=1S/C27H32N2O3/c1-3-5-18-28-20-22-16-17-25(26(19-22)31-4-2)32-21-27(30)29(23-12-8-6-9-13-23)24-14-10-7-11-15-24/h6-17,19,28H,3-5,18,20-21H2,1-2H3
• InChI Key: OBTLJBQAMUXZCJ-UHFFFAOYSA-N
• SMILES: CCCCNCC1=CC(=C(C=C1)OCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3)OCC

Description

2-{4-[(butylamino)methyl]-2-ethoxyphenoxy}-N,N-diphenylacetamide, commonly known as BMEA, is a chemical compound that has been synthesized and extensively studied for its potential applications in scientific research. BMEA belongs to the class of diphenylacetamide compounds and has shown promising results in various research studies.

Mechanism of Action

The exact mechanism of action of BMEA is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This inhibition can lead to a reduction in inflammation and other physiological effects.
Biochemical and Physiological Effects:
BMEA has been shown to have a variety of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, as well as to have potential anti-cancer properties. BMEA has also been shown to have effects on the cardiovascular system, including reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

One advantage of using BMEA in lab experiments is its potential for use in medicinal chemistry research. It has shown promising results in various studies and could potentially be developed into a new drug or treatment. However, there are also limitations to using BMEA in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on BMEA. One potential area of research is in the development of new drugs or treatments based on the compound. Another area of research could be in further understanding the mechanism of action of BMEA and its potential applications in treating various medical conditions. Additionally, more research is needed to fully understand the potential toxicity and limitations of using BMEA in lab experiments.

Synthesis Methods

The synthesis of BMEA involves the reaction of 2-{4-[(chloromethyl)-2-ethoxyphenoxy]-N,N-diphenylacetamide with butylamine. This reaction results in the formation of BMEA as a white solid. The purity of the compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

BMEA has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential use as an anti-inflammatory agent, as well as a potential treatment for cancer and other diseases. BMEA has also been studied for its potential use as a diagnostic tool for certain medical conditions.